Cas no 875148-07-5 (3-{[(pyridin-3-yl)amino]methyl}phenol)

• Product Name: 3-{[(pyridin-3-yl)amino]methyl}phenol
• CAS No: 875148-07-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1910061
• PubChem ID: 28430326
• Update Time: 2025-08-05

3-{[(pyridin-3-yl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(3-pyridinylamino)methyl]-
• 3-{[(pyridin-3-yl)amino]methyl}phenol
• SCHEMBL4200916
• 3-((Pyridin-3-ylamino)methyl)phenol
• EN300-164621
• OODCZBUUWQXVSJ-UHFFFAOYSA-N
• CS-0354097
• 3-(pyridin-3-ylanninomethyl)-phenol
• 875148-07-5
• AKOS000227944

• Inchi： 1S/C12H12N2O/c15-12-5-1-3-10(7-12)8-14-11-4-2-6-13-9-11/h1-7,9,14-15H,8H2
• InChI Key： OODCZBUUWQXVSJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CNC1C=NC=CC=1

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{[(pyridin-3-yl)amino]methyl}phenol

Introduction to 3-{[(pyridin-3-yl)amino]methyl}phenol (CAS No. 875148-07-5)

3-{[(pyridin-3-yl)amino]methyl}phenol, identified by its Chemical Abstracts Service Number (CAS No.) 875148-07-5, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in drug discovery and development. The structural features of 3-{[(pyridin-3-yl)amino]methyl}phenol make it a versatile intermediate in synthesizing more complex pharmacophores, which are essential for designing novel therapeutic agents.

The molecular structure of 3-{[(pyridin-3-yl)amino]methyl}phenol consists of a phenolic group linked to an aminomethyl side chain, which is further substituted with a pyridine ring at the 3-position. This particular arrangement imparts unique chemical and biological properties to the compound, making it a valuable building block in medicinal chemistry. The presence of both aromatic and heterocyclic moieties enhances its potential as a scaffold for developing drugs targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyridine moiety. Pyridine derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The aminomethyl group in 3-{[(pyridin-3-yl)amino]methyl}phenol further increases its reactivity, allowing for further functionalization and derivatization to create more complex molecules.

One of the most compelling aspects of 3-{[(pyridin-3-yl)amino]methyl}phenol is its potential as a precursor in the synthesis of small-molecule inhibitors. These inhibitors are crucial in drug development, particularly for targeting diseases caused by aberrant enzymatic activity. For instance, studies have shown that pyridine-based compounds can modulate the activity of kinases, which are enzymes involved in cell signaling pathways. The phenolic group in 3-{[(pyridin-3-yl)amino]methyl}phenol can also serve as a site for hydrogen bonding interactions, enhancing binding affinity to biological targets.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify promising candidates for drug development. Compounds like 3-{[(pyridin-3-yl)amino]methyl}phenol are often screened for their ability to inhibit or activate specific biological pathways. The structural diversity offered by such molecules makes them ideal candidates for virtual screening campaigns, where large libraries of compounds are computationally evaluated for their potential pharmacological activity.

Recent advancements in synthetic chemistry have also contributed to the growing interest in 3-{[(pyridin-3-yl)amino]methyl}phenol. New synthetic routes have been developed that allow for more efficient and scalable production of this compound. These advancements are crucial for ensuring that there is an adequate supply of starting materials for drug development programs. Moreover, greener synthetic methods are being explored to minimize the environmental impact of producing such compounds.

In addition to its potential as a drug intermediate, 3-{[(pyridin-3-yl)amino]methyl}phenol has shown promise in other areas of research. For example, it has been investigated as a component in materials science, where its ability to form hydrogen bonds could be exploited to create novel polymers or coatings with enhanced properties. The compound's stability and reactivity also make it a candidate for use in catalytic systems.

The biological activity of 3-{[(pyridin-3-yl)amino]methyl}phenol has been studied extensively in recent years. Researchers have been particularly interested in its potential as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of this compound can inhibit the activity of key inflammatory enzymes such as COX and LOX. These findings suggest that 3-{[(pyridin-3-yl)amino]methyl}phenol could be a valuable starting point for developing new anti-inflammatory drugs.

Another area of interest is the potential application of 3-{[(pyridin-3-yl)amino]methyl}phenol in neurodegenerative disease research. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates in the brain. Studies have shown that certain pyridine-based compounds can interfere with these aggregation processes, offering hope for new therapeutic strategies.

The synthesis and characterization of 3-{[(pyridin-3-yl)amino]methyl}phenol have also contributed to our understanding of reaction mechanisms in organic chemistry. Researchers have used this compound as a model system to study transition metal-catalyzed reactions, which are essential for many synthetic transformations. By understanding these mechanisms, chemists can develop more efficient and selective synthetic methods.

In conclusion, 3-{[(pyridin-3-yl)amino]methyl}phenol (CAS No. 875148-07-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, while its biological activity suggests applications in treating various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry and materials science.